Pentaerythritol tetrahexanoate
Overview
Description
Pentaerythritol tetrahexanoate (PEH) is a synthetic ester of pentaerythritol, a polyol compound. It is a white, waxy solid that is insoluble in water, with a melting point of about 90 °C. PEH is used in a variety of applications, including as a plasticizer, lubricant, and surfactant. It is also used as an intermediate in the synthesis of other compounds.
Scientific Research Applications
Medical Therapies
Pentaerythritol tetrahexanoate is used in medical therapies to reduce the symptom burden in chronic stable angina . This is particularly relevant to those who have run out of revascularization options . It does not appear to exhibit the same tolerance-inducing properties as other nitrates .
Tissue Engineering
Pentaerythritol tetrahexanoate is used in the field of tissue engineering . Synthetic biomaterials that can be structured into porous scaffolds for supporting cell growth have played a role in developing this field . The morphology showed a promising result of poly (pentaerythritol tetrakis (3-mercaptopropionate)/dipentaerythritol penta-/hexa-acrylate)HIPEs with varied Hypermer B246 surfactant concentration resulting in the pores size increased .
Photoluminescence
Pentaerythritol tetrahexanoate has been explored for its photoluminescence properties . Photoluminescence is the emission of light from any form of matter after the absorption of photons .
Adhesive Applications
Pentaerythritol tetrahexanoate has been used in adhesive applications . Adhesives are substances applied to one surface or both surfaces of two separate items that bind them together and resist their separation .
Thermoresponsive Applications
Pentaerythritol tetrahexanoate has been used in thermoresponsive applications . Thermoresponsive materials change their properties with changes in temperature .
Carbon Dioxide Solubility
Pentaerythritol tetrahexanoate has been used in studies of carbon dioxide solubility. This involves measurements of carbon dioxide in pentaerythritol tetrahexanoate at various temperatures.
Mechanism of Action
Target of Action
Pentaerythritol tetrahexanoate (PEH) is a synthetic ester derived from pentaerythritol, a polyol compound
Pharmacokinetics
They are typically metabolized in the liver by esterases, enzymes that catalyze the hydrolysis of esters .
Action Environment
PEH is a versatile compound with a balance between hydrophobic and hydrophilic properties, influencing its solubility and compatibility with various polymers and resins . This makes it valuable in various applications, serving as a plasticizer, lubricant, and surfactant . Its action, efficacy, and stability can be influenced by environmental factors such as temperature, pH, and the presence of other chemicals .
properties
IUPAC Name |
[3-hexanoyloxy-2,2-bis(hexanoyloxymethyl)propyl] hexanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H52O8/c1-5-9-13-17-25(30)34-21-29(22-35-26(31)18-14-10-6-2,23-36-27(32)19-15-11-7-3)24-37-28(33)20-16-12-8-4/h5-24H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AOZDHFFNBZAHJF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(=O)OCC(COC(=O)CCCCC)(COC(=O)CCCCC)COC(=O)CCCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H52O8 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
528.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Pentaerythritol tetrahexanoate | |
CAS RN |
7445-47-8 |
Source
|
| Record name | Hexanoic acid, 2,2-bis(((1-oxohexyl)oxy)methyl)-1,3-propanediyl ester | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007445478 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What can you tell us about the solubility of gases like carbon dioxide and refrigerants in PEC6?
A1: Research indicates that PEC6 exhibits significant solubility for gases like carbon dioxide (CO2) and refrigerants like R1234ze(E) and 3,3,3-trifluoropropene. [, , , ] This solubility is influenced by factors such as temperature and pressure. For instance, the solubility of CO2 in PEC6 increases with increasing pressure and decreases with increasing temperature. [] This property makes PEC6 a potential candidate for use as a lubricant in refrigeration and air conditioning systems where compatibility with refrigerants is crucial. []
Q2: How does the structure of PEC6 affect its interaction with other compounds?
A2: While specific structure-activity relationship (SAR) studies on PEC6 are limited in the provided research, we can infer some insights. The molecular structure of PEC6, with its four hexanoate chains branching out from the central pentaerythritol unit, plays a significant role in its interactions with other molecules. This structure likely contributes to its ability to dissolve both polar molecules like dimethyl ether (DME) and relatively non-polar molecules like CO2. [, ] Further research focusing on systematically modifying the structure of PEC6 and analyzing the resulting changes in solubility and other properties could offer valuable insights for tailoring its applications.
Q3: Are there any computational models that help us understand the behavior of PEC6?
A3: Yes, researchers have successfully employed computational models to describe the solubility behavior of gases in PEC6. [, ] For instance, the Peng-Robinson equation of state, combined with appropriate mixing rules, has been used to accurately predict the solubility of DME in PEC6. [] Similarly, thermodynamic models like the NRTL equation help correlate experimental solubility data of CO2 in PEC6. [] These models provide a valuable tool for predicting PEC6's behavior under different conditions and guide further experimental investigations.
Q4: What are the environmental implications of using PEC6?
A4: The provided research primarily focuses on the physicochemical properties and potential applications of PEC6. While the research does not directly address its environmental impact, it highlights the need to consider this aspect in future studies. Investigating the biodegradability of PEC6, its potential for bioaccumulation, and its effects on aquatic and terrestrial ecosystems will be essential for responsible development and application of this compound.
Q5: Where can I find resources for further research on pentaerythritol tetrahexanoate and related compounds?
A5: The research papers you provided, available on Semantic Scholar, serve as excellent starting points for further exploration: [] Solubility of Dimethyl Ether in Pentaerythritol Tetrahexanoate (PEC6) and in Pentaerythritol Tetraoctanoate (PEC8) Between (283.15 and 353.15) K, [] Solubility Measurements and Data Correlation of Carbon Dioxide in Pentaerythritol Tetrahexanoate (PEC6), [] Experimental investigation for the solubility of R1234ze(E) in pentaerythritol tetrahexanoate and pentaerythritol tetraoctanoate, [] Solubilities of 3, 3, 3-trifluoropropene in pentaerythritol tetrahexanoate and pentaerythritol tetraoctanoate from 278.15 K to 343.15 K at pressures to 1 MPa, [] Solubility of Carbon Dioxide in Pentaerythritol Tetrabutyrate (PEC4) and Comparison with Other Linear Chained Pentaerythritol Tetraalkyl Esters. Additionally, exploring databases like PubChem, SciFinder, and Reaxys can provide valuable information on the properties, synthesis, and applications of PEC6 and similar compounds.
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